Cas no 272788-07-5 (N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL)

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL is a chiral cyclohexanol derivative featuring both formyl and amino functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The presence of the 4-methoxyphenyl substituent enhances its potential as a building block for bioactive compounds, particularly in the development of CNS-active agents or asymmetric catalysts. Its rigid cyclohexanol backbone provides stereochemical control, while the formyl group offers reactivity for further derivatization. This compound is particularly valuable in medicinal chemistry for constructing complex molecules with defined stereocenters. Its stability and functional group compatibility make it suitable for multi-step synthetic routes.
N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL structure
272788-07-5 structure
Product Name:N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL
CAS No:272788-07-5
MF:C16H23NO3
MW:277.358724832535
CID:825465
PubChem ID:15519790
Update Time:2025-05-21

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL Chemical and Physical Properties

Names and Identifiers

    • N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL
    • N-[2-(1-hydroxycyclohexyl)-2-(4-methoxyphenyl)ethyl]formamide
    • SCHEMBL12187989
    • 272788-07-5
    • DB-266327
    • DTXSID00573582
    • Inchi: 1S/C16H23NO3/c1-20-14-7-5-13(6-8-14)15(11-17-12-18)16(19)9-3-2-4-10-16/h5-8,12,15,19H,2-4,9-11H2,1H3,(H,17,18)
    • InChI Key: HFEWAPNBBRDHEN-UHFFFAOYSA-N
    • SMILES: OC1(C(C2C=CC(=CC=2)OC)CNC=O)CCCCC1

Computed Properties

  • Exact Mass: 277.16800
  • Monoisotopic Mass: 277.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Solubility: Chloroform, Ethyl Acetate, Methanol
  • PSA: 62.05000
  • LogP: 3.06030

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL Security Information

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL Pricemore >>

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N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL Production Method

Additional information on N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL

N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL, also known by its CAS registry number 272788-07-5, is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol backbone with an N-formyl group and a substituted ethyl side chain containing a methoxyphenyl moiety.

The molecular structure of N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL is intriguing due to the presence of multiple functional groups that can participate in various chemical reactions or biological interactions. The cyclohexanol ring provides a rigid framework, while the N-formyl group introduces electron-withdrawing properties, potentially influencing the compound's reactivity and solubility characteristics.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents. The presence of the methoxyphenyl group suggests that this compound may exhibit some degree of lipophilicity, which could enhance its ability to cross cellular membranes and interact with biological targets.

In terms of synthesis, N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL can be prepared through a multi-step process involving nucleophilic substitutions, reductions, and formylation reactions. The exact synthetic pathway would depend on the availability of starting materials and the desired stereochemistry of the product.

From an analytical standpoint, this compound can be characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of its molecular structure and purity, which are critical for ensuring consistent quality in downstream applications.

One area where N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL has shown promise is in drug delivery systems. Its structural features make it a potential candidate for modifying drug molecules to improve their pharmacokinetic profiles or reduce side effects.

In conclusion, N-FORMYL-1-(2-AMINO-1-(4-METHOXYPHENYL)ETHYL)CYCLOHEXANOL represents an exciting addition to the arsenal of organic compounds available for research and development. With its versatile structure and potential for further functionalization, this compound holds significant promise for advancing various scientific disciplines.

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